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Compound of Interest

Compound Name: Direct red 79

Cat. No.: B162066 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

ensuring a safe handling and disposal protocol for all chemicals is paramount. This guide

provides essential, immediate safety and logistical information for the handling of Direct Red
79, a disazo dye. By adhering to these procedural steps, you can minimize risks and maintain a

secure laboratory environment.

Immediate Safety and Handling Precautions
While a comprehensive Safety Data Sheet (SDS) with specific GHS classifications for Direct
Red 79 is not readily available in public sources, information from supplier documentation and

general knowledge of azo dyes indicate that it may be harmful if swallowed and can cause

irritation to the eyes and skin.[1] One supplier also notes that the substance is "poisonous if

mishandled"[2]. Therefore, adopting a cautious approach is crucial.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize the

potential for inhalation of dust particles.

Ensure that safety showers and eyewash stations are readily accessible and in good working

order.

First Aid Measures:
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

ensuring to lift the upper and lower eyelids. Seek prompt medical attention.

Skin Contact: Remove any contaminated clothing and wash the affected skin area

thoroughly with soap and water. If irritation develops or persists, seek medical advice.

Inhalation: Move the individual to an area with fresh air. If breathing becomes difficult,

administer oxygen and seek immediate medical attention.

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate

medical attention.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Direct Red 79 in various laboratory scenarios.
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Situation Eyes/Face Hand Protection Body Protection
Respiratory

Protection

Handling solid

powder

(weighing,

preparing

solutions)

Safety glasses

with side shields

or chemical

safety goggles. A

face shield may

be required for

larger quantities.

Chemical-

resistant gloves

(e.g., nitrile,

neoprene).

Laboratory coat.

NIOSH-approved

respirator for

dusts if not

handled in a

fume hood.

Handling

solutions of

Direct Red 79

Safety glasses

with side shields

or chemical

safety goggles.

Chemical-

resistant gloves

(e.g., nitrile,

neoprene).

Laboratory coat.

Not generally

required if

handled in a

well-ventilated

area or fume

hood.

Cleaning up

spills

Chemical safety

goggles and a

face shield.

Heavy-duty

chemical-

resistant gloves.

Chemical-

resistant apron

or coveralls over

a laboratory coat.

NIOSH-approved

respirator with

appropriate

cartridges for

organic vapors

and particulates.

Operational and Disposal Plans
A systematic approach to the use and disposal of Direct Red 79 is essential for laboratory

safety and environmental responsibility.

Experimental Workflow
The following diagram outlines the standard operating procedure for working with Direct Red
79.
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Experimental Workflow with Direct Red 79

Preparation

Experimentation

Cleanup & Disposal

Don appropriate PPE

Weigh Direct Red 79 in a fume hood

Prepare solution in a designated, well-ventilated area

Conduct experiment in a fume hood

Label all containers clearly

Decontaminate work surfaces

Segregate waste

Dispose of waste in labeled, sealed containers
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Experimental Workflow for Direct Red 79
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Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain the material

and prevent exposure.

Minor Spill (Solid):

Restrict access to the area.

Wearing appropriate PPE, gently sweep the solid material to avoid creating dust.

Place the swept material into a clearly labeled, sealed container for hazardous waste

disposal.

Clean the spill area with a wet cloth or paper towels, and place these in the hazardous waste

container.

Wash the area with soap and water.

Minor Spill (Liquid):

Restrict access to the area.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite,

sand, or commercial spill pillows).

Scoop the absorbent material into a clearly labeled, sealed container for hazardous waste

disposal.

Clean the spill area with soap and water.

Major Spill:

Evacuate the immediate area.

Alert others in the vicinity and contact your institution's emergency response team.

Provide the emergency response team with as much information as possible about the

spilled substance.
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Disposal Plan
Proper disposal of Direct Red 79 and its associated waste is critical to prevent environmental

contamination.

Disposal Plan for Direct Red 79 Waste

Waste Generation Waste Collection

Final Disposal

Unused solid Direct Red 79

Solid Waste Container

Contaminated solutions

Liquid Waste Container

Contaminated labware (gloves, pipette tips, etc.) Collect in separate, clearly labeled, sealed, and compatible waste containers

Store waste in a designated hazardous waste accumulation area

Arrange for pickup by certified hazardous waste disposal service

Follow all local, state, and federal regulations

Click to download full resolution via product page

Disposal Workflow for Direct Red 79
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Do not dispose of Direct Red 79 or its solutions down the drain.

All waste, including contaminated PPE and cleaning materials, should be collected as

hazardous waste.

Ensure all waste containers are properly labeled with the chemical name and associated

hazards.

Follow your institution's specific guidelines for hazardous waste disposal.

By implementing these safety and logistical protocols, you can confidently and safely

incorporate Direct Red 79 into your research endeavors. Always prioritize safety and consult

your institution's environmental health and safety department for any specific questions or

concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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